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Compound of Interest

Compound Name: 13-Methyltetradecanoic Acid

Cat. No.: B1674694 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with 13-Methyltetradecanoic Acid (CAS 2485-71-4).

Adherence to these procedures is vital for ensuring personal safety and proper disposal.

Hazard Identification and Classification
13-Methyltetradecanoic acid is classified as an irritant. Based on GHS classifications, it can

cause skin and eye irritation and may lead to respiratory irritation.[1]

Hazard Classification GHS Hazard Statement

Skin Corrosion/Irritation H315: Causes skin irritation[1]

Serious Eye Damage/Eye Irritation H319: Causes serious eye irritation[1]

Specific Target Organ Toxicity (Single Exposure) H335: May cause respiratory irritation[1]

Operational Plan: From Procurement to Disposal
This section outlines the step-by-step procedures for safely handling 13-Methyltetradecanoic
Acid in a laboratory setting.

Pre-Handling and Preparation
Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume hood

to minimize inhalation exposure.[2] Ensure safety showers and eyewash stations are readily
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accessible.[3]

Personal Protective Equipment (PPE): Before handling the substance, don the following

mandatory PPE:

Eye and Face Protection: Chemical safety goggles with side shields are required.[4][5] A

face shield should be worn over goggles when there is a risk of splashing.[5]

Skin Protection: A lab coat or a chemical-resistant apron is necessary.[6] For tasks with a

higher risk of exposure, chemical-resistant coveralls are recommended.[6][7]

Hand Protection: Wear chemical-resistant gloves.[2] Nitrile or butyl rubber gloves are

suitable for handling acids.[4] Always check for glove integrity before use.

Respiratory Protection: If working outside a fume hood or if aerosols may be generated,

use a NIOSH-approved respirator.[4]

Handling and Experimental Procedures
General Handling: Avoid direct contact with the skin and eyes.[3] Do not breathe in dust or

vapors.[3]

Weighing and Transferring: Conduct these operations in a fume hood to control potential

dust or vapor release.

Solution Preparation: When dissolving the solid, add it slowly to the solvent to avoid

splashing.

Storage
Conditions: Store in a cool, dry, and well-ventilated area.[8] Keep the container tightly closed.

[8]

Incompatibilities: Store away from bases and reducing agents.[3]

Spill and Emergency Procedures
Minor Spills:
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Ensure the area is well-ventilated.

Wearing appropriate PPE, absorb the spill with an inert material such as sand, diatomite,

or universal binders.[9]

Collect the absorbed material into a suitable container for disposal.[3]

Clean the spill area thoroughly.

First Aid:

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, also

under the eyelids.[3][10] Remove contact lenses if present and easy to do so.[2] Seek

medical attention.[3][10]

Skin Contact: Wash the affected area immediately with soap and plenty of water while

removing all contaminated clothing.[3][10] Get medical attention if irritation persists.[2][10]

Inhalation: Move the individual to fresh air.[2][3] If breathing is difficult, provide oxygen.[3]

If not breathing, give artificial respiration.[3] Seek medical attention.[3]

Ingestion: Wash out the mouth with water.[10] Do NOT induce vomiting.[2][10] Seek

immediate medical attention.[10]

Disposal Plan
Waste Classification: Chemical waste generators are responsible for determining if a

discarded chemical is classified as hazardous waste and must adhere to local, regional, and

national regulations.[3]

Disposal Method: Dispose of the waste material in an approved hazardous waste disposal

plant.[8] Do not allow the chemical to enter the environment.[3] Smaller quantities are

sometimes disposed of with household waste, but this is not standard practice for laboratory

settings.[9]

Experimental Workflow and Safety Protocol
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The following diagram illustrates the logical workflow for the safe handling of 13-
Methyltetradecanoic Acid.
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Caption: Safe handling workflow for 13-Methyltetradecanoic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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